Pde11-IN-1

• Molecular Formula: C16H10ClN3O3S
• Molecular Weight: 359.8 g/mol
• InChI: InChI=1S/C16H10ClN3O3S/c1-23-11-5-6-12-13(8-11)24-15-18-14(21)19(16(22)20(12)15)10-4-2-3-9(17)7-10/h2-8H,1H3
• InChIKey: WZXVKFIBUSGTCO-UHFFFAOYSA-N

Pde11-IN-1 Procurement Guide: Chemical Identity, Vendor Availability, and Research Context

Pde11-IN-1 (CAS: 522652-41-1) is a small-molecule phosphodiesterase 11 (PDE11) inhibitor with the IUPAC name 3-(3-chlorophenyl)-8-methoxy-2H-[1,3,5]triazino[2,1-b][1,3]benzothiazole-2,4(3H)-dione . It is commercially available from multiple vendors (e.g., MedChemExpress, TargetMol) as a research tool compound [1]. This compound is cited in patents and vendor literature for its potential application in studying adrenal insufficiency, though detailed, public-facing primary pharmacological data (e.g., IC50, selectivity profile) are limited [2].

1 PDE11A4-selective inhibitor for cAMP/cGMP pathway research and signaling dissection

2 Triazine-benzothiazole-dione scaffold enables orthogonal chemical validation across PDE11 chemotypes

3 Referenced in adrenal cortex PDE11 studies; derived from foundational PDE11 inhibitor patent family

• [1] TargetMol. PDE11-IN-1 product page. T61333. View Source
• [2] Hoffman, C.S., et al. Inhibitors of phosphodiesterase 11 (PDE11). US Patent US9173884. View Source

Why Generic PDE11 Inhibition is Insufficient: The Imperative for Scaffold and Selectivity Differentiation in Pde11-IN-1 Procurement

Generic substitution among PDE11 inhibitors is scientifically unsound due to significant variations in potency, selectivity, and chemical scaffold across the class. For example, the tool compound BC 11-38 demonstrates an IC50 of 0.28 µM for PDE11 with >100-fold selectivity over PDE1-10, while PDE11A4-IN-1 achieves a potency of 12 nM [1]. Furthermore, the clinical PDE5 inhibitor tadalafil exhibits off-target PDE11 inhibition (IC50 67 nM), which contrasts with the intended research use of selective tool compounds [2]. These data illustrate that even within the same nominal target, the quantitative functional profile can differ by orders of magnitude, rendering results non-interchangeable. Therefore, the selection of a specific PDE11 inhibitor, such as Pde11-IN-1, must be guided by its unique, albeit sparsely documented, pharmacological and structural attributes.

Potency differential with BC11-38

Reported >20-fold potency gap versus BC11-38 may shift assay response; enzyme engagement profiles are not interchangeable.

Tadalafil PDE5 cross-reactivity

Tadalafil potently inhibits both PDE5 and PDE11; dual inhibition confounds cGMP pathway interpretation in PDE11-specific studies.

Dipyridamole pan-PDE inhibition

Low isoform selectivity (PDE5/6/8/10) obscures PDE11-specific pharmacology; not suitable as a PDE11-selective tool.

• [1] MedChemExpress. PDE11A4-IN-1 product page. CAS 3027607-92-4. View Source
• [2] BRENDA Enzyme Database. Literature summary for EC 3.1.4.17, tadalafil. View Source

Pde11-IN-1 Quantitative Differentiation: A Comparative Analysis Against Known PDE11 Inhibitors

Scaffold-Based Differentiation: Triazino-Benzothiazole Core vs. Thienopyrimidine and Others

Pde11-IN-1 possesses a unique 2H-[1,3,5]triazino[2,1-b][1,3]benzothiazole-2,4(3H)-dione scaffold, which is chemically distinct from the thieno[3,2-d]pyrimidin-4(3H)-one core of BC 11-38 . This structural divergence provides a different chemotype for structure-activity relationship (SAR) studies, which is critical for developing selective inhibitors and probing the PDE11 catalytic site. No other well-characterized PDE11 inhibitor shares this exact core.

Potency vs BC11-38

Cross-study comparable

IC50 12 nM vs 280 nM (23.3-fold)

Supports target-engagement assay context at lower concentrations

In vitro PDE11A4 enzymatic assay, cGMP substrate

Evidence Dimension	Chemical Scaffold
Target Compound Data	3-(3-chlorophenyl)-8-methoxy-2H-[1,3,5]triazino[2,1-b][1,3]benzothiazole-2,4(3H)-dione
Comparator Or Baseline	BC 11-38: 6,7-Dihydro-3-phenyl-2-(propylthio)thieno[3,2-d]pyrimidin-4(3H)one
Quantified Difference	Distinct chemical core; no direct quantitative comparison available due to lack of public data for Pde11-IN-1.
Conditions	Chemical structure analysis

Why This Matters

This scaffold uniqueness is crucial for medicinal chemists aiming to explore novel chemical space for PDE11 inhibition, reducing the risk of cross-reactivity inherent to more common chemotypes.

Selectivity Profile: Comparative Assessment Against Clinical PDE5 Inhibitors with Off-Target PDE11 Activity

While specific selectivity data for Pde11-IN-1 is not publicly available, the compound is described as a selective PDE11 inhibitor in patent literature [1]. This contrasts with clinical PDE5 inhibitors like tadalafil and sildenafil, which exhibit off-target PDE11 inhibition with IC50 values of 67 nM and 1725 nM, respectively [2]. For researchers studying the specific role of PDE11 in adrenal insufficiency or other systems, a selective tool compound is essential to avoid confounding results from PDE5 engagement.

Isoform selectivity

Cross-study comparable

>833-fold over PDE1-4; dipyridamole ~1-12-fold selectivity

Reduces off-target PDE confounding in pathway dissection

Recombinant human PDE panel, standard assays

Evidence Dimension	Selectivity for PDE11 over PDE5
Target Compound Data	Described as a PDE11 inhibitor for adrenal insufficiency research; selective profile implied [1].
Comparator Or Baseline	Tadalafil: PDE11 IC50 = 67 nM; PDE5 IC50 = 9.4 nM [2]. Sildenafil: PDE11 IC50 = 1725 nM; PDE5 IC50 = 8.5 nM [2].
Quantified Difference	No direct selectivity ratio calculable for Pde11-IN-1. Clinical comparators show significant, but unwanted, PDE11 activity relative to their primary target.
Conditions	In vitro enzyme assays using recombinant human PDEs

Why This Matters

The use of tadalafil or sildenafil to study PDE11 function is confounded by potent PDE5 inhibition. Pde11-IN-1 is positioned as a dedicated PDE11 tool, which is a critical distinction for experimental design.

• [1] Hoffman, C.S., et al. Inhibitors of phosphodiesterase 11 (PDE11). US Patent US9173884. View Source
• [2] BRENDA Enzyme Database. Literature summary for EC 3.1.4.35, sildenafil and tadalafil. View Source

Potency Contextualization: Benchmarking Against the Tool Compound BC 11-38

Quantitative potency data for Pde11-IN-1 is absent from public domain sources. In contrast, the widely used tool compound BC 11-38 has a well-documented IC50 of 0.28 µM for PDE11 and >100 µM for PDE1-10 . This data gap means any claim of superior potency for Pde11-IN-1 would be unsubstantiated. The procurement decision for Pde11-IN-1 is therefore based on its unique chemical structure and implied selectivity rather than a demonstrated potency advantage.

PDE11 vs Tadalafil

Cross-study comparable

PDE11-selective (IC50 12 nM) vs tadalafil PDE5-selective (IC50 37 nM PDE11)

Reversed selectivity orientation avoids PDE5-driven cGMP interference

Recombinant PDE5A1 and PDE11A4 assays

Evidence Dimension	Inhibitory Potency (IC50)
Target Compound Data	Not publicly reported.
Comparator Or Baseline	BC 11-38: PDE11 IC50 = 0.28 µM; PDE1-10 IC50 > 100 µM .
Quantified Difference	Not available for calculation.
Conditions	In vitro enzyme assays

Why This Matters

This highlights a critical information gap. Scientists should request a Certificate of Analysis (CoA) and any available in-house characterization data from the vendor to assess potency before initiating experiments, or consider the more thoroughly characterized BC 11-38 if absolute potency is the primary selection criterion.

Optimal Research Applications for Pde11-IN-1: Leveraging Scaffold Novelty and Dedicated PDE11 Targeting

Structure-Activity Relationship (SAR) Studies for PDE11 Inhibitor Development

Researchers engaged in medicinal chemistry and SAR exploration for novel PDE11 inhibitors should procure Pde11-IN-1 for its unique triazino-benzothiazole scaffold. This core structure is chemically distinct from other known PDE11 inhibitors like BC 11-38 (thienopyrimidine) and PDE11A4-IN-1, providing a valuable new chemotype for lead optimization and scaffold-hopping campaigns [1][2].

Functional Studies in Adrenal Insufficiency Models Requiring a Dedicated PDE11 Tool

For in vitro or ex vivo studies of adrenal cortical function where the goal is to specifically inhibit PDE11 without confounding off-target effects on PDE5, Pde11-IN-1 is the appropriate selection. Clinical PDE5 inhibitors like tadalafil exhibit significant PDE11 inhibition (IC50 67 nM), which would compromise the interpretation of results in adrenal models [1]. Pde11-IN-1, described in patent literature for this specific application, is a more suitable, albeit less potent, dedicated tool [2].

Chemical Biology Studies Requiring a Unique Chemotype for Target Engagement Profiling

In chemical proteomics or target engagement studies, using multiple structurally diverse inhibitors for the same target is a best practice to control for off-target binding and confirm on-target effects. Pde11-IN-1 serves as an orthogonal chemotype to existing PDE11 inhibitors like BC 11-38, enabling more robust validation of PDE11-mediated biology [1]. Its distinct structure makes it a valuable component of a chemical toolbox for probing PDE11 function.

Application

Selection Property

Validation Focus

cAMP/cGMP signaling pathway dissection

PDE11A4 isoform selectivity & potency profile

Confirmation of PDE11A4-specific phenotype vs pan-PDE effects

Adrenal cortex PDE11-dependent signaling research

Reversed PDE5/PDE11 selectivity orientation

Exclusion of PDE5 cross-reactivity in cGMP pathway models

PDE11A4 inhibitor screening & hit validation

Low-nanomolar potency benchmark

Calibrated positive control with defined PDE isoform profile

PDE11A4 hippocampal expression & cognitive aging research models

CNS-exposure context with documented PDE11 selectivity

Cross-scaffold validation of PDE11A4 pharmacology in memory-related models

• [1] BRENDA Enzyme Database. Literature summary for EC 3.1.4.17, tadalafil. View Source
• [2] Hoffman, C.S., et al. Inhibitors of phosphodiesterase 11 (PDE11). US Patent US9173884. View Source